Cas no 1227572-91-9 (7-Fluoro-5-hydroxyindole-3-acetonitrile)

• Product Name: 7-Fluoro-5-hydroxyindole-3-acetonitrile
• CAS No: 1227572-91-9
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 4821549
• Update Time: 2025-08-04

7-Fluoro-5-hydroxyindole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-5-hydroxyindole-3-acetonitrile

• Inchi： 1S/C10H7FN2O/c11-9-4-7(14)3-8-6(1-2-12)5-13-10(8)9/h3-5,13-14H,1H2
• InChI Key： VPHHDVYCUZZCFB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(CC#N)=CNC=21)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 1.4
• Topological Polar Surface Area: 59.8

Additional information on 7-Fluoro-5-hydroxyindole-3-acetonitrile

7-Fluoro-5-hydroxyindole-3-acetonitrile (CAS No. 1227572-91-9): A Key Intermediate in Modern Pharmaceutical Synthesis

7-Fluoro-5-hydroxyindole-3-acetonitrile (CAS No. 1227572-91-9) is a highly valuable intermediate in the realm of pharmaceutical chemistry, playing a pivotal role in the synthesis of various bioactive molecules. This compound, characterized by its fluoro and hydroxy substituents on an indole backbone, has garnered significant attention due to its versatility and utility in drug development. The presence of a nitrile group further enhances its reactivity, making it a cornerstone in the construction of complex molecular architectures.

The< strong>fluoro moiety is particularly noteworthy, as fluorine atoms are known to impart unique pharmacokinetic properties to molecules. In particular, fluorine substitution can improve metabolic stability, binding affinity, and overall bioavailability of pharmaceutical agents. This has led to extensive research into fluorinated indole derivatives, with 7-fluoro-5-hydroxyindole-3-acetonitrile being a prominent example. Its incorporation into drug candidates has been associated with enhanced efficacy and reduced side effects in several therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>5-hydroxyindole scaffolds in the design of novel therapeutics. The hydroxyl group provides a site for further functionalization, allowing for the creation of diverse derivatives with tailored biological activities. For instance, modifications at this position have been linked to improved receptor binding and altered pharmacological profiles. The nitrile group, on the other hand, serves as a versatile handle for subsequent chemical transformations, including nucleophilic additions and cyclizations.

In the context of modern drug discovery, 7-fluoro-5-hydroxyindole-3-acetonitrile has been employed in the synthesis of several promising candidates. One notable area of application is in the development of kinase inhibitors, where indole derivatives have shown significant promise due to their ability to modulate enzyme activity. The< strong>fluoro and< strong>hydroxy substituents contribute to optimal interactions with target proteins, enhancing both potency and selectivity.

The compound's utility extends beyond kinase inhibition; it has also been explored in the synthesis of antiviral and anticancer agents. The indole core is a well-documented pharmacophore in these therapeutic categories, with numerous examples demonstrating its effectiveness. By leveraging the reactivity of 7-fluoro-5-hydroxyindole-3-acetonitrile, researchers have been able to develop molecules with improved pharmacological properties.

The synthesis of< strong>7-fluoro-5-hydroxyindole-3-acetonitrile itself is a testament to the ingenuity of synthetic organic chemistry. Various methodologies have been reported, each offering distinct advantages in terms of yield, purity, and scalability. Common approaches involve multi-step sequences that begin with readily available starting materials and proceed through carefully orchestrated reactions. The introduction of fluorine atoms often requires specialized techniques, such as metal-catalyzed cross-coupling reactions or halogen exchange processes.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Modern computational tools have enabled researchers to predict reaction outcomes with remarkable accuracy, thereby streamlining the development process. By modeling molecular interactions and reaction mechanisms, scientists can identify the most efficient pathways for producing< strong>7-fluoro-5-hydroxyindole-3-acetonitrile, minimizing both time and resources.

In conclusion, 7-fluoro-5-hydroxyindole-3-acetonitrile (CAS No. 1227572-91-9) represents a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. The combination of< strong>fluoro,< strong>hydroxy, and nitrile functionalities provides a rich platform for chemical manipulation, leading to molecules with enhanced biological activity and improved patient outcomes.